Cas no 21667-60-7 (3-(3-Methoxyphenyl)-3-oxopropanenitrile)

3-(3-Methoxyphenyl)-3-oxopropanenitrile is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its structure, featuring a methoxyphenyl group and an oxopropanenitrile moiety, makes it valuable for constructing complex molecules, particularly in the development of heterocyclic compounds. The compound’s reactivity, particularly at the carbonyl and nitrile functional groups, allows for selective modifications, enabling applications in fine chemical and medicinal chemistry workflows. It is typically handled under controlled conditions due to its sensitivity to moisture and reactive environments. High-purity grades are available to ensure consistency in research and industrial processes. Proper storage and handling are recommended to maintain stability.
3-(3-Methoxyphenyl)-3-oxopropanenitrile structure
21667-60-7 structure
Product Name:3-(3-Methoxyphenyl)-3-oxopropanenitrile
CAS No:21667-60-7
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD01566517
CID:51842
PubChem ID:584716
Update Time:2025-06-09

3-(3-Methoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methoxyphenyl)-3-oxopropanenitrile
    • 3-(3-methoxy-phenyl)-3-oxo-propionitrile
    • 3-Methoxybenzoylacetonitrile
    • A815588
    • Z56960306
    • AC-20656
    • CS-0102803
    • 21667-60-7
    • Oprea1_700986
    • AKOS000206399
    • 3-methoxybenzoyl acetonitrile
    • 3-(3-methoxyphenyl)-3-oxidanylidene-propanenitrile
    • J-510616
    • HMS1760M15
    • BA-0809
    • FT-0604216
    • DTXSID60342817
    • MFCD01566517
    • ?3-Methoxybenzoylacetonitrile
    • SCHEMBL139190
    • A4655
    • EN300-07961
    • SB35455
    • AB1486
    • 3-(3-Methoxyphenyl)-3-oxopropionitrile
    • STK662214
    • DTXCID80293897
    • MDL： MFCD01566517
    • Inchi： 1S/C10H9NO2/c1-13-9-4-2-3-8(7-9)10(12)5-6-11/h2-4,7H,5H2,1H3
    • InChI Key： HWXOHKGATNULJP-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=CC(C(CC#N)=O)=C1

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Melting Point: 89-91°C
  • Boiling Point: 331.781 ℃ at 760 mmHg
  • PSA: 50.09000
  • LogP: 1.79158

3-(3-Methoxyphenyl)-3-oxopropanenitrile Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(3-Methoxyphenyl)-3-oxopropanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3-Methoxyphenyl)-3-oxopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019108748-100g
3-(3-Methoxyphenyl)-3-oxopropanenitrile
 21667-60-7 95%
100g
 $350.48 2023-09-02
Chemenu
CM344491-10g
3-(3-Methoxy-phenyl)-3-oxo-propionitrile
 21667-60-7 95%+
10g
 $115 2022-06-11
Chemenu
CM344491-25g
3-(3-Methoxy-phenyl)-3-oxo-propionitrile
 21667-60-7 95%+
25g
 $179 2022-06-11
Chemenu
CM344491-100g
3-(3-Methoxy-phenyl)-3-oxo-propionitrile
 21667-60-7 95%+
100g
 $479 2022-06-11
Apollo Scientific
OR15211-1g
3-Methoxybenzoylacetonitrile
 21667-60-7 98%
1g
 £18.00 2025-02-19
Apollo Scientific
OR15211-5g
3-Methoxybenzoylacetonitrile
 21667-60-7 98%
5g
 £67.00 2023-09-01
Apollo Scientific
OR15211-25g
3-Methoxybenzoylacetonitrile
 21667-60-7 98%
25g
 £171.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X43155-250mg
3-(3-Methoxyphenyl)-3-oxopropanenitrile
 21667-60-7 98%
250mg
 ¥36.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X43155-1g
3-(3-Methoxyphenyl)-3-oxopropanenitrile
 21667-60-7 98%
1g
 ¥89.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X43155-5g
3-(3-Methoxyphenyl)-3-oxopropanenitrile
 21667-60-7 98%
5g
 ¥171.0 2024-07-18

3-(3-Methoxyphenyl)-3-oxopropanenitrile Production Method

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